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Compound of Interest

Compound Name: 2-Chloro-5-iodopyridine

Cat. No.: B1352245

Essential Safety and Handling Guide for 2-Chloro-5-
iodopyridine

This guide provides critical safety, operational, and disposal information for the handling of 2-
Chloro-5-iodopyridine (CAS No: 69045-79-0) in a laboratory setting. Adherence to these
procedures is vital for ensuring the safety of all personnel.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Chloro-5-iodopyridine is classified as a hazardous substance. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Protects against splashes and
Chemical safety goggles or airborne particles that can

Eye and Face Protection ) ) S
face shield cause serious eye irritation.[1]

[4]

Prevents direct skin contact

Skin Protection Nitrile gloves and a lab coat which can lead to irritation.[1]

[2]

Required when handling the
NIOSH/MSHA approved N95

Respiratory Protection dust mask or a full-face

solid form to avoid inhalation of

dust particles, which can cause

respirator ) o
respiratory irritation.[1][2][5]

Operational Plan for Safe Handling

Follow these step-by-step instructions to ensure the safe handling of 2-Chloro-5-iodopyridine

throughout your experimental workflow.
1. Preparation and Engineering Controls:

» Always handle 2-Chloro-5-iodopyridine in a well-ventilated area, preferably within a
certified chemical fume hood.[1]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]
o Before starting, ensure all necessary PPE is in good condition and worn correctly.
2. Handling the Chemical:
e Avoid the formation of dust when handling the solid compound.[1]
e Do not breathe in dust, fumes, or vapors.[1][3]

e Avoid all contact with skin, eyes, and clothing.[1]
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» After handling, wash your hands and any exposed skin thoroughly with soap and water.[1][4]
3. Storage:

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated location.

[11[4]
» Protect the container from direct sunlight.[1]
o Keep the compound away from incompatible materials such as strong oxidizing agents.[1]
4. In Case of Accidental Release:
 In the event of a spill, avoid creating dust.[1]

o Carefully sweep or shovel the spilled material into a suitable, labeled container for disposal.

[1]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air and keep them
in a position that is comfortable for breathing. If

Inhalation . .
the person feels unwell, seek medical attention.

[1]3]

Remove any contaminated clothing immediately.
) Wash the affected skin with plenty of soap and
Skin Contact o )
water. If skin irritation develops, seek medical

advice.[1][4]

Rinse the eyes cautiously with water for several

minutes. If contact lenses are present, remove
Eye Contact o ) o

them if it is easy to do so and continue rinsing. If

eye irritation persists, get medical attention.[1][4]

Rinse the mouth with water. Do not induce
Ingestion vomiting. Seek medical attention if you feel
unwell.[4][6]

Disposal Plan

Proper disposal of 2-Chloro-5-iodopyridine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

All waste containing 2-Chloro-5-iodopyridine should be collected in a designated, properly
labeled, and sealed container.

Dispose of the chemical waste through an approved and licensed waste disposal company.

[1]

2. Container Disposal:

Do not reuse empty containers.
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e The empty containers should be disposed of in the same manner as the chemical waste,
through an approved waste disposal plant.[1]

Safe Handling Workflow

The following diagram outlines the key steps for the safe handling of 2-Chloro-5-iodopyridine

from receipt to disposal.
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Caption: Workflow for the safe handling of 2-Chloro-5-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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